Cas no 1804870-45-8 (5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1804870-45-8
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4897155
• Update Time: 2025-10-28

5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-18-5-3(7(9)10)2-14-6(8(11,12)13)4(5)15(16)17/h2,7H,1H3
• InChI Key： MCFYRSOPCXEWJZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(=C1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1804870-45-8)

5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804870-45-8, is characterized by its complex molecular structure, which includes multiple fluorinated and nitro substituents. The presence of these functional groups not only imparts unique chemical properties but also opens up a wide array of potential applications in drug discovery and material science.

The structural framework of 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine consists of a pyridine core substituted with a difluoromethyl group at the 5-position, a methoxy group at the 4-position, a nitro group at the 3-position, and another trifluoromethyl group at the 2-position. This arrangement creates a molecule with high electron-withdrawing effects, making it a valuable intermediate in the synthesis of more complex pharmacophores. The fluorine atoms, in particular, contribute to the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, such as 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine, have been extensively studied due to their ability to modulate various biological pathways. The nitro group at the 3-position can be further functionalized through reduction or diazotization reactions, leading to the formation of amine or azide derivatives that are commonly used in medicinal chemistry.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in cancer metabolism and inflammation. For instance, studies have shown that pyridine derivatives with similar substitution patterns can interfere with key metabolic pathways such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells. The difluoromethyl and trifluoromethyl groups enhance binding affinity by improving hydrophobic interactions with target proteins, making these compounds particularly promising for drug development.

The agrochemical industry has also benefited from the exploration of such specialized pyridine derivatives. The high metabolic stability conferred by the fluorinated groups allows these compounds to persist longer in biological systems, which is advantageous for both pharmaceuticals and pesticides. Additionally, the methoxy group can serve as a site for further chemical modifications, enabling the creation of analogs with tailored biological activities. This flexibility makes 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine a versatile intermediate for synthesizing novel agrochemicals designed to combat resistant pests and diseases.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations not only reduce costs but also allow for greater customization of molecular structures. As a result, researchers can now explore more complex derivatives with optimized properties for specific applications.

The pharmacokinetic profile of 5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine is another area of active investigation. The fluorinated substituents contribute to its bioavailability by reducing metabolic degradation, while the nitro group can be exploited for prodrug strategies involving enzymatic activation. Such features are particularly valuable in designing drugs that require prolonged circulation or targeted release within specific tissues. Furthermore, computational modeling has been instrumental in predicting how these structural elements influence pharmacokinetic behavior, allowing for rational drug design.

In conclusion,5-(Difluoromethyl)-4-methoxy-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1804870-45-8) represents a significant advancement in heterocyclic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features offer numerous opportunities for developing innovative therapeutics and crop protection agents. As research continues to uncover new synthetic routes and biological applications,this compound is poised to play an increasingly important role in addressing global challenges related to health and agriculture.